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Compound of Interest

Compound Name: 3-Hydroxy-5-methylbenzonitrile

Cat. No.: B1358150

An In-depth Technical Guide to the Safe Handling of 3-Hydroxy-5-methylbenzonitrile

This guide provides a comprehensive overview of the safety protocols and handling
precautions for 3-Hydroxy-5-methylbenzonitrile (CAS No: 95658-81-4), a key intermediate in
various synthetic applications. This document is intended for researchers, chemists, and
laboratory professionals engaged in drug discovery and development. The causality behind
each recommendation is explained to ensure a deep understanding of the necessary safety
measures, fostering a proactive safety culture in the laboratory.

Chemical Identity and Physicochemical Properties

A thorough understanding of a compound's properties is the foundation of its safe handling. 3-
Hydroxy-5-methylbenzonitrile is a substituted aromatic compound. Its key identifiers and
properties are summarized below.
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Property Value Source

IUPAC Name 3-hydroxy-5-methylbenzonitrile  [1]

5-Methyl-3-cyanophenol, m-
Synonyms [2]
Cyano-p-cresol

CAS Number 95658-81-4 [1][3]
Molecular Formula CsH7NO [1][2]
Molecular Weight 133.15 g/mol [1][2]
) Assumed from hazard
Appearance Solid (form may vary) o
classification
Solubility The product is water soluble. [4]

Hazard Identification and Toxicological Profile

3-Hydroxy-5-methylbenzonitrile is classified under the Globally Harmonized System (GHS)
as a hazardous substance. The primary hazards are associated with acute toxicity, skin and
eye irritation, and respiratory tract irritation[1]. The causality for these classifications lies in the
molecule's reactivity with biological tissues. The nitrile group (-CN) is a well-known toxicophore,
and phenolic compounds can be corrosive or irritating.

GHS Hazard Classifications:[1]
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Hazard Code Hazard Statement Classification

Acute toxicity, oral (Category

H302 Harmful if swallowed 2
] ] ] Acute toxicity, dermal
H312 Harmful in contact with skin
(Category 4)
o Acute toxicity, inhalation
H332 Harmful if inhaled
(Category 4)
o Skin corrosion/irritation
H315 Causes skin irritation
(Category 2)
) o Serious eye damage/eye
H319 Causes serious eye irritation o
irritation (Category 2A)
) o Specific target organ toxicity,
H335 May cause respiratory irritation

single exposure (Category 3)

The toxicological profile indicates that exposure via any route—ingestion, skin contact, or
inhalation—can be harmful[1][5]. While specific mechanistic data for this compound is limited,
benzonitrile derivatives can interfere with cellular respiration[6][7]. Therefore, exposure must be
minimized through rigorous engineering controls and personal protective equipment.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls over PPE, is essential for
mitigating exposure risks.

Engineering Controls: The First Line of Defense

The primary engineering control for handling 3-Hydroxy-5-methylbenzonitrile, especially
when working with the solid powder or creating solutions, is a certified Chemical Fume Hood[8]
[9]. This is critical to prevent the inhalation of dust or vapors, directly addressing the H332 and
H335 hazard statements. The work area should be well-ventilated[4][10]. An eyewash station
and a safety shower must be readily accessible in the immediate vicinity of the work area[9][11]
[12].

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/21949823
https://www.fishersci.com/store/msds?partNumber=AAB21702&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1103&p_version=2&p_lang=en
https://www.ncbi.nlm.nih.gov/books/NBK224933/
https://www.benchchem.com/product/b1358150?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Ethyl_5_methyl_2_vinylpyrazine_d3.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/c94009?userType=undefined
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0211.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15803~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2014:19:35~~4-Cyanophenol~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE): Essential Barrier
Protection

PPE is not a substitute for robust engineering controls but is a mandatory final barrier between
the researcher and the chemical.

e Eye and Face Protection: Chemical safety goggles are required at a minimum.[4] If there is a
risk of splashing, a full-face shield must be worn in conjunction with goggles[9][13]. This is a
direct countermeasure to the H319 "Causes serious eye irritation" hazard.

» Skin and Body Protection: A flame-resistant lab coat, fully buttoned, along with long pants
and closed-toe shoes, must be worn[4][9]. For tasks with a higher risk of splashes, a
chemically resistant apron is recommended[9].

» Hand Protection: Chemical-resistant gloves are mandatory. Given that this compound is
harmful in contact with skin (H312) and causes skin irritation (H315), proper glove selection
is critical. Double-gloving using nitrile gloves is a common and effective practice for
incidental contact[8][9]. For prolonged handling or when making solutions, heavier-duty
gloves such as neoprene or butyl rubber should be considered[9]. Always inspect gloves for
tears or degradation before use and wash hands thoroughly after removal[12].

» Respiratory Protection: When work is conducted within a certified fume hood, respiratory
protection is typically not required. However, if engineering controls are insufficient or during
a large-scale spill response, a NIOSH-approved respirator with an organic vapor cartridge is
necessary[4][8].
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Caption: Hierarchy of controls and PPE for safe handling.

Standard Operating Procedures for Safe Handling

Adherence to a strict, step-by-step protocol is paramount. The following workflow is designed to
minimize risk at every stage of handling.

Preparation and Planning

o Risk Assessment: Before any new procedure, conduct a thorough risk assessment. Review
the Safety Data Sheet (SDS) and understand the specific hazards.

o Designate Area: Clearly designate the work area for handling 3-Hydroxy-5-
methylbenzonitrile.

o Assemble Materials: Ensure all necessary equipment, including PPE, spill kits, and waste
containers, are available and within reach.

» Verify Controls: Confirm that the chemical fume hood is operational and that the safety
shower/eyewash has been recently tested.

Handling Protocol

e Don PPE: Put on all required PPE before entering the designated handling area.
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e Work in Fume Hood: Conduct all manipulations of the compound, including weighing and
solution preparation, inside a certified chemical fume hood[9].

» Avoid Dust Generation: When handling the solid material, use techniques that minimize dust
formation. Do not dry sweep; if cleaning is needed, use a damp cloth or a vacuum with a
HEPA filter[3][14].

» Dispensing: Use a spatula or other appropriate tool to transfer the solid. When working with
solutions, use a pipette or other liquid handling device to avoid splashes.

o Container Management: Keep containers of 3-Hydroxy-5-methylbenzonitrile tightly closed
when not in use to prevent the release of dust or vapors[4][10].

Post-Handling and Decontamination

o Decontaminate: Wipe down the work surface in the fume hood with an appropriate cleaning
agent after work is complete[13].

» Dispose of Waste: All contaminated materials (gloves, pipette tips, paper towels) must be
disposed of as hazardous chemical waste in a clearly labeled, sealed container[4][13].

o Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should be
removed last.

e Personal Hygiene: Wash hands and forearms thoroughly with soap and water after removing
PPE and before leaving the laboratory[4][10]. Do not eat, drink, or smoke in the work area[4].

1. Preparation
- Review SDS
- Don PPE
- Verify Fume Hood

2. Handling (in Fume Hood)
- Weigh solid carefully

3. Post-Handling
- Decontaminate workspace
- Segregate waste

4. Final Steps
- Doff PPE correctly
- Wash hands thoroughly

Start: Procedure Planning

- Prepare solutions
- Keep container closed

Click to download full resolution via product page

Caption: A streamlined workflow for handling 3-Hydroxy-5-methylbenzonitrile.

Emergency Procedures
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Immediate and correct response to an emergency can significantly reduce the severity of an
incident.

Chemical Spills

o Minor Spill (Contained in Fume Hood):
o Ensure appropriate PPE is worn.

o Cover the spill with a chemical absorbent material like vermiculite or sand[11]. Avoid
raising dust.

o Carefully collect the absorbed material using non-sparking tools and place it into a labeled,
sealed container for hazardous waste disposal[3][10].

o Decontaminate the area.

e Major Spill (Outside of Fume Hood):
o Evacuate all personnel from the immediate area and alert others nearby[10][11].
o If safe to do so, close the laboratory door to contain vapors.

o Contact your institution's emergency response team or local emergency services
immediately[15].

o Provide the name of the chemical, the quantity spilled, and the location. Do not attempt to
clean up a large spill without proper training and equipment.

Personnel Exposure

The following first aid measures should be taken immediately, followed by prompt medical
attention. Always provide the SDS to the responding medical personnel.

o Eye Contact: Immediately flush the eyes with copious amounts of tepid water for at least 15
minutes, occasionally lifting the upper and lower eyelids to ensure complete rinsing[4][15]
[16]. Remove contact lenses if present and easy to do[4]. Seek immediate medical attention
from an ophthalmologist[10].
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o Skin Contact: Remove all contaminated clothing while flushing the affected area with soap
and water for at least 15 minutes[4][10][11]. If irritation persists, seek medical attention[4].

 Inhalation: Move the affected person to fresh air immediately[4][10]. If breathing is difficult or
stops, provide artificial respiration (if trained to do so) and seek immediate medical attention.

 Ingestion: Do NOT induce vomiting[17]. Rinse the mouth with water[2][10]. Seek immediate
medical attention[2][10].
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Caption: Decision tree for responding to personnel exposure.

Storage and Disposal

o Storage: Store 3-Hydroxy-5-methylbenzonitrile in a tightly closed container in a cool, dry,
and well-ventilated area[4][10]. Store away from incompatible materials such as strong
oxidizing agents[13]. Ensure the storage area is secure and accessible only to authorized
personnel.
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Disposal: All waste containing this compound, including empty containers and contaminated
materials, must be treated as hazardous waste. Dispose of contents and containers to an
approved waste disposal plant in accordance with all local, state, and federal regulations[4]
[13]. Never dispose of this chemical down the drain[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Hydroxy-5-methylbenzonitrile safety data sheet and
handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1358150#3-hydroxy-5-methylbenzonitrile-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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